Cas no 2229287-75-4 (3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile
• CAS No: 2229287-75-4
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 6499699
• PubChem ID: 165671020
• Update Time: 2025-06-15

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile
• 2229287-75-4
• EN300-1992325

• Inchi： 1S/C7H8ClN3O/c1-11-4-10-7(8)6(11)5(12)2-3-9/h4-5,12H,2H2,1H3
• InChI Key： VJVJWIBUGSQNKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC#N)O)N(C)C=N1

Computed Properties

• Exact Mass: 185.0355896g/mol
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile

Introduction to 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile (CAS No. 2229287-75-4)

3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229287-75-4, represents a unique structural motif that combines an imidazole ring with a hydroxyl-substituted propanenitrile moiety. The presence of a 4-chloro-1-methyl-1H-imidazol group introduces a high degree of chemical diversity, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure is characterized by its dual functionality, which positions it as a promising candidate for further derivatization and investigation. The hydroxypropanenitrile component suggests potential applications in the synthesis of pharmacophores that target various biological pathways. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry, and 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile exemplifies this trend by integrating multiple pharmacologically relevant moieties.

In the context of modern pharmaceutical research, this compound has been explored for its potential interactions with biological targets. The 4-chloro substituent on the imidazole ring is known to enhance binding affinity in several drug molecules, while the hydroxypropanenitrile segment offers opportunities for further functionalization. Such structural features are particularly relevant in the design of small-molecule inhibitors and modulators, which are critical for addressing complex diseases.

Recent studies have demonstrated the utility of imidazole derivatives in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The 1-methyl group in the imidazole ring contributes to steric hindrance and electronic modulation, which can influence receptor binding kinetics. These properties make 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile a compelling candidate for further investigation in high-throughput screening (HTS) campaigns and structure-based drug design initiatives.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 4-chloro group necessitates careful handling to prevent unwanted side reactions, while the formation of the hydroxypropanenitrile backbone demands expertise in nitrile chemistry. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, reducing production costs and improving scalability.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding modes of this compound with potential targets. The integration of quantum mechanical calculations and molecular dynamics simulations has provided insights into its interactions with enzymes and receptors. These computational approaches are increasingly essential in modern drug discovery pipelines, as they allow researchers to rationalize experimental observations and guide synthetic modifications.

The pharmacological profile of 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile is still under active investigation, but preliminary data suggest promising activities in several disease models. For instance, its ability to modulate key signaling pathways has been explored in preclinical studies aimed at identifying novel therapeutic agents. The compound’s unique structural features may also contribute to reduced toxicity profiles compared to existing drugs, which is a critical consideration in drug development.

In conclusion, 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-3-hydroxypropanenitrile (CAS No. 2229287-75-4) represents a significant advancement in pharmaceutical chemistry. Its combination of an imidazole core with a hydroxyl-substituted propanenitrile moiety offers diverse opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and design of next-generation therapeutics.